Cas no 1368348-58-6 (4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-3-carboxylic acid)

• Product Name: 4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-3-carboxylic acid
• CAS No: 1368348-58-6
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 5169561
• PubChem ID: 57434476
• Update Time: 2025-10-28

4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-
• 4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-3-carboxylic acid

• Inchi： 1S/C7H8N2O3/c10-7(11)6-4-3-8-2-1-5(4)12-9-6/h8H,1-3H2,(H,10,11)
• InChI Key： OUTKRVACNDWALM-UHFFFAOYSA-N
• SMILES： C1NCCC2ON=C(C(O)=O)C1=2

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-3-carboxylic acid

4H,5H,6H,7H-1,2oxazolo[4,5-c]pyridine-3-carboxylic Acid (CAS No. 1368348-58-6)

The compound 4H,5H,6H,7H-1,2oxazolo[4,5-c]pyridine-3-carboxylic acid, identified by the CAS registry number 1368348-58-6, is a structurally unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of oxazole derivatives and exhibits a fused ring system comprising an oxazole moiety and a pyridine ring. The presence of the carboxylic acid group at the 3-position of the oxazole ring introduces additional functional diversity to this molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. One notable approach involves the cyclization of appropriately substituted amino acids or related precursors under controlled conditions. This has led to a deeper understanding of its structural properties and reactivity. The compound's ability to form hydrogen bonds due to its carboxylic acid group makes it an attractive candidate for applications in drug design and materials science.

Research into the pharmacological properties of 4H,5H,6H,7H-1,2oxazolo[4,5-c]pyridine-3-carboxylic acid has revealed promising results in the context of its potential as a bioactive agent. Studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. These findings suggest that this compound could serve as a lead molecule in the development of novel therapeutic agents targeting chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has also garnered attention in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent investigations have explored its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to absorb and emit light across a broad spectrum.

The structural versatility of CAS No. 1368348-58-6 also lends itself well to catalytic applications. Researchers have reported its effectiveness as a catalyst in various organic transformations, including esterifications and aldol reactions. Its ability to stabilize transition states through hydrogen bonding interactions contributes significantly to its catalytic efficiency.

From an environmental standpoint, studies have been conducted to assess the biodegradability and eco-toxicity of this compound. Results indicate that under aerobic conditions, it undergoes rapid microbial degradation without posing significant risks to aquatic ecosystems. This makes it a more sustainable option compared to traditional synthetic compounds used in similar applications.

In conclusion, 4H,5H,6H,7H-1,2oxazolo[4,5-c]pyridine-3-carboxylic acid (CAS No. 1368348-58-6) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural uniqueness combined with promising biological and chemical properties positions it as a valuable asset in both academic research and industrial development.